Cas no 64129-91-5 (Methyl hydrogen 2-dodecenylsuccinate)

• Product Name: Methyl hydrogen 2-dodecenylsuccinate
• CAS No: 64129-91-5
• MF: C₁₇H₃₀O₄
• MW: 298.417706012726
• CID: 505520
• PubChem ID: 115818
• Update Time: 2025-04-19

Methyl hydrogen 2-dodecenylsuccinate Chemical and Physical Properties

Names and Identifiers

• Methyl hydrogen 2-dodecenylsuccinate
• (10E)-3-(methoxycarbonyl)pentadec-10-enoic acid
• Butanedioic acid, 2-(dodecen-1-yl)-, monomethyl ester
• Butanedioic acid, dodecenyl-, monomethyl ester
• Dodecenylsuccinic anhydride methyl acid ester
• DTXSID601015006
• 64129-91-5

• Inchi： 1S/C17H30O4/c1-3-4-5-6-7-8-9-10-11-12-13-15(14-16(18)19)17(20)21-2/h6-7,15H,3-5,8-14H2,1-2H3,(H,18,19)
• InChI Key： VSPIKCBVTKGIEO-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(=O)O)CCCCCCC=CCCCC)=O

Computed Properties

• Exact Mass: 298.2145
• Monoisotopic Mass: 298.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6